Cas no 1014629-96-9 (3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1014629-96-9
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5995214
• PubChem ID: 57688449
• Update Time: 2025-10-28

3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1765064
• SCHEMBL12571307
• 1014629-96-9

• Inchi： 1S/C8H5N3O3/c12-8(13)6-4-5(11-14-6)7-9-2-1-3-10-7/h1-4H,(H,12,13)
• InChI Key： GDBRCGSPNVQAPI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-(Pyrimidin-2-yl)-1,2-oxazole-5-carboxylic Acid (CAS: 1014629-96-9) and Its Applications in Chemical Biology and Medicine

The compound 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS: 1014629-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold, featuring a pyrimidine-oxazole hybrid structure, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its potential as a building block for novel therapeutics targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the key areas of research has focused on the synthesis and optimization of 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid derivatives to enhance their pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported the development of a series of analogs with improved solubility and bioavailability, achieved through strategic modifications of the carboxylic acid moiety. These analogs exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy.

In addition to its role in oncology, this compound has shown potential in antimicrobial applications. A recent preprint on bioRxiv (2024) highlighted its efficacy against drug-resistant bacterial strains, particularly when conjugated with other antimicrobial agents. The study suggested that the oxazole-pyrimidine core facilitates penetration through bacterial cell membranes, thereby enhancing the delivery of conjugated drugs. This finding opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Another notable application of 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid is in the field of chemical biology, where it serves as a versatile scaffold for probe development. Researchers have utilized its structural features to design fluorescent and photoaffinity probes for studying protein-ligand interactions in live cells. A recent Nature Chemical Biology paper (2023) demonstrated the use of these probes in mapping the binding sites of understudied kinases, providing valuable insights into their regulatory mechanisms.

Despite these advancements, challenges remain in the clinical translation of compounds based on this scaffold. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the growing body of research underscores the potential of 3-(pyrimidin-2-yl)-1,2-oxazole-5-carboxylic acid as a valuable tool in drug discovery and chemical biology. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and immunomodulation.